5-(5-Chloro-2-nitrophenyl)-4-pentynoic acid methyl ester

• Molecular Formula: C12H10ClNO4
• Molecular Weight: 267.66 g/mol
• IUPAC Name: methyl 5-(5-chloro-2-nitrophenyl)pent-4-ynoate
• InChI: InChI=1S/C12H10ClNO4/c1-18-12(15)5-3-2-4-9-8-10(13)6-7-11(9)14(16)17/h6-8H,3,5H2,1H3
• InChI Key: JOGJXWIFMJUESI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC#CC1=C(C=CC(=C1)Cl)[N+](=O)[O-]

Description

5-(5-Chloro-2-nitrophenyl)-4-pentynoic acid methyl ester is a useful research compound. Its molecular formula is C12H10ClNO4 and its molecular weight is 267.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.5 g (125 mM) of 4-chloro-2-iodo-1-nitrobenzene, 510 ml of triethylamine, 2.88 g (2.5 mM) of tetrakis(triphenylphosphine)palladium, 0.72 g of cuprous iodide and 50 ml of dimethylformamide (DMF) are mixed. 14 g (125 mM) of the methyl ester of 4-pentynoic acid are then added at room temperature, with stirring, and the reaction mixture is stirred for 24 hours at room temperature. 100 ml of toluene are added and the solvents are driven off under reduced pressure. The evaporation residue is taken up with 150 ml of ethyl acetate and 80 ml of N hydrochloric acid. The organic phase is separated off, washed with water and then dried over magnesium sulfate and concentrated under reduced pressure. The brown oil obtained is purified by chromatography on silica gel using a cyclohexane/ethyl acetate mixture (9/1; v/v) as the eluent to give 21.5 g of the expected product in the form of a yellow solid (yield=65%).